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Compound of Interest

Compound Name: Triolein (Standard)

Cat. No.: B8008067 Get Quote

Glyceryl Trioleate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical

properties of glyceryl trioleate. The information is curated for professionals in research,

scientific, and drug development fields, with a focus on quantitative data, experimental

methodologies, and relevant biological interactions.

Physical Properties
Glyceryl trioleate, also known as triolein, is a triglyceride formed from the esterification of

glycerol with three units of oleic acid.[1] It is a primary constituent of many natural oils, notably

olive oil, where it can comprise 4-30% of its content.[1] At room temperature, it exists as a

clear, colorless to yellowish, odorless, and tasteless oily liquid.[2]

Table 1: Quantitative Physical Properties of Glyceryl Trioleate
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Property Value Conditions Reference(s)

Molecular Formula C₅₇H₁₀₄O₆ [3][4]

Molar Mass 885.43 g/mol [3]

Appearance
Colorless to yellow

oily liquid
[3]

Melting Point 5 °C (41 °F; 278 K) [1][5]

Boiling Point 235–240 °C at 18 mmHg [6]

554.2 °C at 760 mmHg [1]

Density 0.91 g/mL at 20 °C [6]

0.915 g/mL at 25 °C [2]

Refractive Index 1.470 at 20 °C [7]

Flash Point 330 °C [7]

Pour Point -16 °C [7]

Dielectric Constant 3.2 at 26 °C [7]

Heat of Combustion
8,389 kcal/mol

(35,100 kJ/mol)
[1][2]

Chemical Properties
Glyceryl trioleate is a stable compound but is sensitive to air and light.[2] It is incompatible with

strong oxidizing agents.[2] The presence of double bonds in the oleic acid chains makes it

susceptible to oxidation, which can lead to rancidity.[4]

Table 2: Solubility of Glyceryl Trioleate
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Solvent Solubility Concentration Reference(s)

Water Insoluble [2][8]

Ethanol Slightly soluble [2]

Ether Soluble [2]

Chloroform Soluble 0.1 g/mL [1][9]

Carbon Tetrachloride Soluble [2]

Chemical Reactivity
Hydrolysis: Glyceryl trioleate can be hydrolyzed to yield glycerol and three molecules of oleic

acid. This reaction can be catalyzed by acids, bases (saponification), or enzymes (lipases).[10]

[11][12]

Acid Hydrolysis: In the presence of a strong acid and water, the ester bonds of glyceryl

trioleate are cleaved.[11][12]

Saponification: Reaction with a strong base, such as sodium hydroxide, produces glycerol

and the sodium salt of oleic acid (a soap).[13]

Oxidation: The unsaturated fatty acid chains of glyceryl trioleate are prone to oxidation. This

process can be inhibited by the presence of antioxidants.[14] Phenolic compounds, for

instance, have been shown to significantly inhibit the oxidation of glyceryl trioleate by inhibiting

the production of free radicals.[14]

Experimental Protocols
Determination of Melting Point
Principle: The melting point is determined by heating a small sample and observing the

temperature range over which the solid transitions to a liquid.

Methodology (Capillary Method):

A small amount of solid glyceryl trioleate (if solidified by cooling) is introduced into a capillary

tube, which is then sealed at one end.
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The capillary tube is attached to a thermometer and placed in a heating bath (e.g., an oil

bath or a melting point apparatus).

The sample is heated slowly and steadily.

The temperature at which the first drop of liquid appears and the temperature at which the

entire solid has melted are recorded as the melting point range.

Determination of Boiling Point
Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure. Due to its high boiling point, the determination is often

performed under reduced pressure.

Methodology (Distillation):

A sample of glyceryl trioleate is placed in a distillation flask.

The flask is connected to a condenser and a receiving flask. A vacuum pump is connected to

the system to reduce the pressure.

The sample is heated, and the temperature at which the liquid boils and condenses is

recorded, along with the corresponding pressure.

Measurement of Density
Principle: Density is the mass per unit volume of a substance.

Methodology (Pycnometer Method):

The mass of a clean, dry pycnometer (a flask of a known volume) is determined.

The pycnometer is filled with glyceryl trioleate, and its mass is measured again.

The temperature of the glyceryl trioleate is recorded.

The density is calculated by dividing the mass of the glyceryl trioleate by the volume of the

pycnometer.
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Determination of Solubility
Principle: Solubility is the maximum amount of a solute that can dissolve in a given amount of

solvent at a specific temperature.

Methodology (Visual Method):

A known volume of the solvent is placed in a test tube.

Small, measured amounts of glyceryl trioleate are added incrementally with vigorous shaking

after each addition.

The point at which no more glyceryl trioleate dissolves, and a separate phase is observed, is

noted.

The solubility is expressed as the mass or volume of solute per volume or mass of solvent.

Acid-Catalyzed Hydrolysis
Principle: The ester linkages in glyceryl trioleate are cleaved by water in the presence of an

acid catalyst to produce glycerol and oleic acid.

Methodology:

A known amount of glyceryl trioleate is mixed with an excess of water.

A strong acid, such as hydrochloric acid or sulfuric acid, is added as a catalyst.

The mixture is heated under reflux for a specified period to ensure the reaction goes to

completion.

After cooling, the products (glycerol in the aqueous layer and oleic acid in the organic layer)

can be separated and analyzed.

Signaling Pathways and Experimental Workflows
While glyceryl trioleate is not a classical signaling molecule, it and its metabolic products are

involved in various biological processes.
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Inhibition of Oxidized LDL-Induced Endothelial Cell
Dysfunction
Glyceryl trioleate has been shown to inhibit the detrimental effects of oxidized low-density

lipoprotein (LDL) on endothelial cells. This is a crucial aspect of its potential role in

cardiovascular health.
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Caption: Protective effect of Glyceryl Trioleate on endothelial cells.

Role in Adrenoleukodystrophy (ALD) and Lorenzo's Oil
Glyceryl trioleate is a component of Lorenzo's oil, a therapeutic intervention for X-linked

adrenoleukodystrophy (ALD). ALD is characterized by the accumulation of very long-chain fatty

acids (VLCFAs). Lorenzo's oil is thought to competitively inhibit the enzymes responsible for

the elongation of these fatty acids.
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Caption: Proposed mechanism of Lorenzo's Oil in ALD.

Experimental Workflow: Synthesis of Glyceryl Trioleate
The synthesis of glyceryl trioleate is typically achieved through the esterification of glycerol with

oleic acid.
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Caption: General workflow for the synthesis of Glyceryl Trioleate.

Experimental Workflow: Formulation of Glyceryl
Trioleate-Based Nanoparticles for Drug Delivery
Glyceryl trioleate is utilized in the formulation of lipid-based nanoparticles, such as solid lipid

nanoparticles (SLNs) and nanostructured lipid carriers (NLCs), for drug delivery applications.
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Caption: Workflow for formulating and characterizing GTO-based nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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